Cas no 2580197-01-7 (6-{(benzyloxy)carbonylamino}-5-formylpyridine-3-carboxylic acid)

• Product Name: 6-{(benzyloxy)carbonylamino}-5-formylpyridine-3-carboxylic acid
• CAS No: 2580197-01-7
• MF: C₁₅H₁₂N₂O₅
• MW: 300.266183853149
• CID: 5659005
• PubChem ID: 165893799
• Update Time: 2025-05-19

6-{(benzyloxy)carbonylamino}-5-formylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580197-01-7
• 6-{[(benzyloxy)carbonyl]amino}-5-formylpyridine-3-carboxylic acid
• EN300-27725859
• 6-{(benzyloxy)carbonylamino}-5-formylpyridine-3-carboxylic acid

• Inchi： 1S/C15H12N2O5/c18-8-12-6-11(14(19)20)7-16-13(12)17-15(21)22-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,19,20)(H,16,17,21)
• InChI Key： KFUODGQGTSDZHV-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C=O)=CC(C(=O)O)=CN=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 300.07462149g/mol
• Monoisotopic Mass: 300.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 106Ų

Additional information on 6-{(benzyloxy)carbonylamino}-5-formylpyridine-3-carboxylic acid

Introduction to 6-{(benzyloxy)carbonylamino}-5-formylpyridine-3-carboxylic acid (CAS No. 2580197-01-7)

6-{(benzyloxy)carbonylamino}-5-formylpyridine-3-carboxylic acid, identified by its CAS number 2580197-01-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivative class, a group of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly its benzyloxy carbonylamino and formylpyridine functional groups, make it a valuable intermediate in the synthesis of various bioactive molecules.

The benzyloxy carbonylamino moiety is a protective group commonly used in peptide synthesis and other organic transformations, ensuring stability during chemical reactions while allowing selective modifications. This feature makes 6-{(benzyloxy)carbonylamino}-5-formylpyridine-3-carboxylic acid a promising candidate for further functionalization in drug development pipelines. On the other hand, the formylpyridine group introduces reactivity that can be exploited in cross-coupling reactions, forming new carbon-carbon bonds essential for constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders, infectious diseases, and cancer. Pyridine derivatives have emerged as pivotal scaffolds in this endeavor due to their ability to interact with biological targets such as enzymes and receptors. The unique structural attributes of 6-{(benzyloxy)carbonylamino}-5-formylpyridine-3-carboxylic acid position it as a key building block for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. Inhibitors are critical tools in drug discovery, designed to modulate the activity of specific biological pathways by binding to target proteins or enzymes. The formylpyridine group in 6-{(benzyloxy)carbonylamino}-5-formylpyridine-3-carboxylic acid can serve as a docking point for rational drug design, allowing medicinal chemists to tailor interactions with target proteins through covalent or non-covalent binding mechanisms.

Moreover, the presence of the benzyloxy carbonylamino group provides a versatile handle for further chemical modifications. This protective group can be selectively removed under specific conditions, enabling access to the underlying amine functionality for subsequent derivatization. Such flexibility is invaluable in synthetic chemistry, where precise control over reaction outcomes is essential for generating high yields and purity of target compounds.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 6-{(benzyloxy)carbonylamino}-5-formylpyridine-3-carboxylic acid. Molecular modeling techniques allow researchers to predict how these molecules will interact with biological targets before conducting costly wet-lab experiments. By leveraging these computational tools, scientists can optimize the design of drug candidates more efficiently, reducing time-to-market and development costs.

The pharmaceutical industry has also embraced green chemistry principles to minimize environmental impact while maximizing efficiency. The synthesis of 6-{(benzyloxy)carbonylamino}-5-formylpyridine-3-carboxylic acid exemplifies this trend through its use of sustainable methodologies and minimal waste generation. These practices align with global efforts to promote sustainable drug development, ensuring that future therapies are both effective and environmentally responsible.

In conclusion, 6-{(benzyloxy)carbonylamino}-5-formylpyridine-3-carboxylic acid (CAS No. 2580197-01-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in shaping the future of medicine.